1-(bromoacetyl)-2,3,4,5-tetrahydro-1H-1-benzazepine

• Molecular Formula: C12H14BrNO
• Molecular Weight: 268.15 g/mol
• IUPAC Name: 2-bromo-1-(2,3,4,5-tetrahydro-1-benzazepin-1-yl)ethanone
• InChI: InChI=1S/C12H14BrNO/c13-9-12(15)14-8-4-3-6-10-5-1-2-7-11(10)14/h1-2,5,7H,3-4,6,8-9H2
• InChI Key: AJTCUXDOPXJYOA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C2=CC=CC=C2C1)C(=O)CBr

Description

1-(bromoacetyl)-2,3,4,5-tetrahydro-1H-1-benzazepine is a useful research compound. Its molecular formula is C12H14BrNO and its molecular weight is 268.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 0° C. solution of 2,3,4,5-Tetrahydro-1H-benzo[b]azepine (5.5 g, 37.4 mmol) and triethylamine (5.21 mL, 37.4 mmol) in anhydrous methylene chloride (180 mL) under N2 was added dropwise bromoacetyl bromide (3.25 mL, 37.4 mmol). The mixture was stirred at 0° C. for 2 h, then allowed to warm to ambient temperature and stirred for 1 h. The mixture was worked up by washing with 0.5 M aq. HCl (100 mL) and brine (100 mL). The organic layer was separated, dried over Na2SO4, filtered and concentrated to give the crude product as a brown semi-solid. Trituration with ether gave the product (5.69 g) as a tan solid.